(6-Chloro-1-benzofuran-2-yl)boronic acid

• IUPAC Name: (6-chloro-1-benzofuran-2-yl)boronic acid
• InChI: InChI=1S/C8H6BClO3/c10-6-2-1-5-3-8(9(11)12)13-7(5)4-6/h1-4,11-12H
• InChI Key: YSTULHWRFLFDIH-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(O1)C=C(C=C2)Cl)(O)O
• Molecular Formula: C8H6BClO3
• Molecular Weight: 196.40 g/mol
• CAS RN: 1851286-70-8

Description

“(6-Chloro-1-benzofuran-2-yl)boronic acid” is a chemical compound with the molecular formula C8H6BClO3. It has a molecular weight of 196.4.

Molecular Structure Analysis

The InChI code for “(6-Chloro-1-benzofuran-2-yl)boronic acid” is 1S/C8H6BClO3/c10-6-2-1-5-3-8(9(11)12)13-7(5)4-6/h1-4,11-12H. This code provides a specific description of the compound’s molecular structure.

Chemical Reactions Analysis

Boronic acids, including “(6-Chloro-1-benzofuran-2-yl)boronic acid”, are commonly used in Suzuki–Miyaura (SM) cross-coupling reactions. This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction. The success of SM coupling originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent.

Physical And Chemical Properties Analysis

“(6-Chloro-1-benzofuran-2-yl)boronic acid” is a powder. It is soluble in water. The compound has a density of 1.4±0.1 g/cm3.

Scientific Research Applications

Click Chemistry and Reversible Conjugation

• Applications :
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Anticancer Properties

• Applications :
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Functionalization of Diarylmethanes

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Antibacterial Agents

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Suzuki–Miyaura Coupling

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Safety and Hazards

“(6-Chloro-1-benzofuran-2-yl)boronic acid” is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to store this compound away from water/moisture and oxidizing agents.

Future Directions

Boronic acids, including “(6-Chloro-1-benzofuran-2-yl)boronic acid”, have been widely used in various chemical reactions, particularly in Suzuki–Miyaura coupling reactions. These reactions have a wide range of applications in the synthesis of complex organic compounds. Therefore, the future directions of “(6-Chloro-1-benzofuran-2-yl)boronic acid” could involve its use in the synthesis of new organic compounds with potential applications in various fields such as medicine and materials science.

Mechanism of Action

Target of Action

Boronic acids, including this compound, are commonly used in suzuki-miyaura cross-coupling reactions . These reactions involve the formation of carbon-carbon bonds, which are fundamental in organic synthesis .

Mode of Action

In Suzuki-Miyaura cross-coupling reactions, the boronic acid acts as a nucleophile, transferring an organic group to a metal catalyst, typically palladium . This process, known as transmetalation, results in the formation of a new carbon-carbon bond .

Biochemical Pathways

The compound’s role in suzuki-miyaura cross-coupling suggests it may be involved in the synthesis of complex organic molecules .

Result of Action

The primary result of the action of (6-Chloro-1-benzofuran-2-yl)boronic acid is the formation of new carbon-carbon bonds via Suzuki-Miyaura cross-coupling . This can lead to the synthesis of a wide range of organic compounds, potentially including bioactive molecules.

Action Environment

The efficacy and stability of (6-Chloro-1-benzofuran-2-yl)boronic acid can be influenced by various environmental factors. For instance, the compound should be stored away from water/moisture and oxidizing agents . Furthermore, the Suzuki-Miyaura reaction itself is known to be influenced by various factors, including the choice of solvent, the presence of a base, and the temperature .